2-((1H-Benzo[d]imidazol-2-yl)thio)acetohydrazide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)acetohydrazide
• InChI: InChI=1S/C9H10N4OS/c10-13-8(14)5-15-9-11-6-3-1-2-4-7(6)12-9/h1-4H,5,10H2,(H,11,12)(H,13,14)
• InChI Key: UIHKXOZJFOTOCE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)SCC(=O)NN
• Molecular Formula: C9H10N4OS
• DSSTOX Substance ID: DTXSID10350326
• Molecular Weight: 222.27 g/mol
• CAS RN: 30065-27-1

Description

“2-((1H-Benzo[d]imidazol-2-yl)thio)acetohydrazide” is a chemical compound with the molecular formula C9H10N4OS. It has been identified as an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT, also known as SOAT)-1. It has also been associated with hypoglycemic activity.

Synthesis Analysis

The synthesis of this compound involves the reaction of glyoxal and formaldehyde in ammonia. Other synthesis methods involve the use of substituted cyclic guanidine incorporated benzothiazole-6-sulphonamides.

Molecular Structure Analysis

The molecular structure of “2-((1H-Benzo[d]imidazol-2-yl)thio)acetohydrazide” includes a benzimidazole moiety linked to a thioacetohydrazide group. The compound has a molecular weight of 222.27 g/mol.

Chemical Reactions Analysis

The compound has been found to inhibit the PqsR-controlled P pqsA - lux transcriptional reporter fusion in P. aeruginosa at low submicromolar concentrations.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 222.27 g/mol, a XLogP3 value of 0.7, a hydrogen bond donor count of 3, and a hydrogen bond acceptor count of 4.

Scientific Research Applications

Antimicrobial Activity

A series of 2-(1H-benzo[d]imidazol-2-ylthio)-N-(substituted 4-oxothiazolidin-3-yl) acetamides, which include the compound , were synthesized and evaluated for their in vitro antimicrobial activity. .

Anticancer Activity

The same series of compounds were also evaluated for their in vitro cytotoxicity against the human colorectal (HCT116) cell line. .

Molecular Docking Studies

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Synthesis of Other Compounds

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Development of Newer Antimicrobial Agents

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Combatting Multi-Drug Resistant Infections

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Mechanism of Action

Target of Action

Compounds containing the imidazole moiety have been known to interact with a broad range of biological targets . These include enzymes, receptors, and proteins involved in various biochemical processes .

Mode of Action

Imidazole derivatives are known to interact with their targets through various mechanisms, such as blocking or activating specific receptors or enzymes .

Biochemical Pathways

Imidazole derivatives have been reported to influence a variety of biochemical pathways, including those involved in inflammation, tumor growth, diabetes, allergies, and infections .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .

Result of Action

Imidazole derivatives have been reported to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .

Future Directions

The compound has shown potential in the treatment of diseases involving ACAT-1 overexpression. Future research could focus on fine-tuning the potency of this compound and exploring its potential as a therapeutic agent.